Cas no 152509-78-9 (4-Thiazolecarboxylicacid,4,5-dihydro-2-[8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl]-4-methyl-(9CI))

• Product Name: 4-Thiazolecarboxylicacid,4,5-dihydro-2-[8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl]-4-methyl-(9CI)
• CAS No: 152509-78-9
• MF: C₂₀H₂₅Cl₃N₂O₄S
• MW: 495.847501516342
• CID: 203691
• PubChem ID: 6443703
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid,4,5-dihydro-2-[8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl]-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid,4,5-dihydro-2-[8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl]-4-methyl-(9CI)
• 4-Thiazolecarboxylicacid,4,5-dihydro-2-[8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl]-4-methy
• methyl 2-[(Z)-9-hydroxy-4,6-dimethyl-7-oxo-9-(3,4,5-trichloro-1H-pyrrol-2-yl)non-8-en-2-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)-7-octenyl)-4-methyl-
• methyl 2-[(7Z)-8-hydroxy-1,3,5-trimethyl-6-oxo-8-(3,4,5-trichloro-1H-pyrrol-2-yl)oct-7-en-1-yl]-4,5-dihydro-1,3-thiazole-4-carboxylate
• Thiazohalostatin
• 152509-78-9
• HQ 24A

• Inchi： 1S/C20H25Cl3N2O4S/c1-9(6-11(3)19-24-12(8-30-19)20(28)29-4)5-10(2)13(26)7-14(27)17-15(21)16(22)18(23)25-17/h7,9-12,25,27H,5-6,8H2,1-4H3/b14-7-
• InChI Key： QZKSBMSTJXABHJ-AUWJEWJLSA-N
• SMILES： ClC1C(=C(NC=1/C(=C/C(C(C)CC(C)CC(C)C1=NC(C(=O)OC)CS1)=O)/O)Cl)Cl

Computed Properties

• Exact Mass: 494.060061
• Monoisotopic Mass: 494.060061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 5.8

Experimental Properties

• Density: 1.44
• Boiling Point: 650.2°Cat760mmHg
• Flash Point: 347°C
• Refractive Index: 1.618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters